molecular formula C18H22N2O2S2 B11800335 2-(Methylthio)-5-(1-tosylpiperidin-2-yl)pyridine

2-(Methylthio)-5-(1-tosylpiperidin-2-yl)pyridine

Cat. No.: B11800335
M. Wt: 362.5 g/mol
InChI Key: LXTFLEFCYKQGNO-UHFFFAOYSA-N
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Description

2-(Methylthio)-5-(1-tosylpiperidin-2-yl)pyridine is a heterocyclic compound featuring a pyridine core substituted with a methylthio (-SMe) group at the 2-position and a 1-tosylpiperidin-2-yl moiety at the 5-position. This compound is of interest in medicinal chemistry due to its structural complexity, which may influence bioavailability, target binding, and metabolic stability .

Properties

Molecular Formula

C18H22N2O2S2

Molecular Weight

362.5 g/mol

IUPAC Name

5-[1-(4-methylphenyl)sulfonylpiperidin-2-yl]-2-methylsulfanylpyridine

InChI

InChI=1S/C18H22N2O2S2/c1-14-6-9-16(10-7-14)24(21,22)20-12-4-3-5-17(20)15-8-11-18(23-2)19-13-15/h6-11,13,17H,3-5,12H2,1-2H3

InChI Key

LXTFLEFCYKQGNO-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2C3=CN=C(C=C3)SC

Origin of Product

United States

Biological Activity

2-(Methylthio)-5-(1-tosylpiperidin-2-yl)pyridine is a heterocyclic compound characterized by the presence of a pyridine ring substituted with a methylthio group and a tosylpiperidine moiety. Its unique structure suggests potential biological activities that merit further investigation. This article aims to provide a comprehensive overview of the biological activity associated with this compound, supported by relevant data, case studies, and research findings.

Chemical Structure and Properties

The molecular formula for 2-(Methylthio)-5-(1-tosylpiperidin-2-yl)pyridine is C14H18N2O2S, with a CAS number of 1352540-84-1. The compound features:

  • A pyridine ring at the 5-position.
  • A tosylpiperidine moiety at the 1-position.

This structural complexity may enhance its biological activity compared to simpler analogs, allowing for diverse interactions within biological systems.

Pharmacological Properties

Preliminary studies suggest that compounds containing piperidine and pyridine structures often exhibit significant pharmacological properties. These include:

  • Antimicrobial Activity : Compounds similar to 2-(Methylthio)-5-(1-tosylpiperidin-2-yl)pyridine have been investigated for their potential as antibacterial agents.
  • CNS Activity : Piperidine derivatives are frequently studied for their effects on the central nervous system, potentially influencing mood and behavior.
  • Enzyme Inhibition : The compound may act as an inhibitor of specific enzymes, which could be explored through molecular docking studies .

The exact mechanisms through which 2-(Methylthio)-5-(1-tosylpiperidin-2-yl)pyridine exerts its biological effects remain to be fully elucidated. However, it is hypothesized that its interaction with various biological targets such as receptors or enzymes could be significant in determining its therapeutic potential.

Case Studies

  • Antimicrobial Evaluation : A study focusing on similar piperidine derivatives showed promising results against several bacterial strains, suggesting that modifications in the structure can lead to enhanced antimicrobial activity.
    CompoundActivityReference
    2-(Methylthio)-5-(1-tosylpiperidin-2-yl)pyridinePotential antibacterial
    1-TosylpiperidineCNS effects
    4-Methylthio-pyrimidineVaried activity
  • Enzyme Inhibition Studies : Molecular docking studies performed on related compounds demonstrated effective binding affinities to enzymes implicated in various diseases, indicating that 2-(Methylthio)-5-(1-tosylpiperidin-2-yl)pyridine could similarly act as an enzyme inhibitor.

Synthesis Methods

The synthesis of 2-(Methylthio)-5-(1-tosylpiperidin-2-yl)pyridine can be achieved through several methods:

  • Multi-step Synthesis : Utilizing various reagents and conditions to construct the heterocyclic framework.
  • Modification Techniques : Allowing for the introduction of functional groups that may enhance biological activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Pyridine Derivatives

The compound’s pyridine core is analogous to other substituted pyridines, but its unique substituents differentiate it from common analogs. Below is a comparative analysis:

Compound Substituents Key Properties Biological Relevance
2-(Methylthio)-5-(1-tosylpiperidin-2-yl)pyridine 2-SMe, 5-1-tosylpiperidin-2-yl High lipophilicity (logP ~3.5*), moderate solubility in polar aprotic solvents Potential kinase inhibition due to tosylpiperidine
2-Fluoro-5-(methylthio)pyridine 2-F, 5-SMe Lower molecular weight (157.2 g/mol), higher electronegativity Intermediate for fluorinated drug candidates
2-(Methylthio)pyridine 2-SMe Simple structure (125.19 g/mol), volatile, reactive thioether group Precursor for metal coordination complexes
2-Amino-4-(2-chloro-5-phenylpyridin-3-yl)pyridine 2-NH2, 4-(2-Cl-5-Ph-pyridin-3-yl) Polar amino group enhances water solubility (logP ~2.1) Anticancer activity in preclinical studies

*Estimated using fragment-based calculations.

  • Electronic Effects : The methylthio group in the target compound donates electron density via resonance, contrasting with the electron-withdrawing fluoro group in 2-fluoro-5-(methylthio)pyridine . This difference may alter binding to electron-deficient biological targets.
  • Steric and Solubility Profiles : The bulky tosylpiperidinyl group reduces solubility in aqueous media compared to simpler analogs like 2-(methylthio)pyridine but may improve target specificity through shape complementarity .

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